3-(Benzenesulfinyl)-1-methyl-1H-indole
Description
3-(Benzenesulfinyl)-1-methyl-1H-indole is an indole derivative featuring a benzenesulfinyl (-SO-C₆H₅) substituent at position 3 and a methyl group at position 1. The sulfinyl group introduces polarity and electron-withdrawing characteristics, distinguishing it from sulfonyl (-SO₂-) or alkyl-substituted analogs. While direct spectral or synthetic data for this compound are absent in the provided evidence, its properties can be inferred from structurally related indole derivatives discussed in the literature .
Properties
CAS No. |
108698-57-3 |
|---|---|
Molecular Formula |
C15H13NOS |
Molecular Weight |
255.3 g/mol |
IUPAC Name |
3-(benzenesulfinyl)-1-methylindole |
InChI |
InChI=1S/C15H13NOS/c1-16-11-15(13-9-5-6-10-14(13)16)18(17)12-7-3-2-4-8-12/h2-11H,1H3 |
InChI Key |
JDJYMBWIFUCFTQ-UHFFFAOYSA-N |
Canonical SMILES |
CN1C=C(C2=CC=CC=C21)S(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Structural and Physical Properties of Selected Indole Derivatives
*Calculated using atomic masses.
Key Observations:
Electronic Effects : The sulfinyl group (-SO-) in the target compound is less electron-withdrawing than the sulfonyl (-SO₂-) group in 4a and 1-(Benzenesulfonyl)-3-methyl-1H-indole-2-carbaldehyde . This may enhance nucleophilic reactivity at the indole core compared to sulfonyl analogs.
Spectral Signatures : Sulfinyl protons in analogous compounds typically resonate at δ ~2.5–3.5 ppm in ¹H NMR, distinct from sulfonyl-linked CH₂ groups (δ ~3.4–4.0 ppm) .
Pharmacological and Chemical Behavior
- Biological Activity : Sulfonyl derivatives like 4a are pharmacologically evaluated for receptor interactions , whereas sulfinyl groups may modulate metabolic stability or binding affinity due to intermediate oxidation states.
- Stability : Sulfinyl compounds are prone to further oxidation to sulfones, necessitating careful handling under inert conditions .
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